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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of hepatobiliary phase (HBP)

imaging using Gadoxetate Disodium (Gd-EOB-DTPA), a liver-specific MRI contrast agent.

This document outlines the underlying mechanisms, experimental protocols for quantitative and

qualitative assessment of liver function and pathology, and data presentation guidelines.

Gadoxetate Disodium is a paramagnetic contrast agent with a dual mode of action. Initially, it

distributes in the extracellular space, enabling dynamic vascular imaging. Subsequently, it is

selectively taken up by functioning hepatocytes via organic anion transporting polypeptides

(OATPs) and excreted into the bile through multidrug resistance-associated proteins (MRPs).[1]

[2] This unique property allows for the assessment of both liver perfusion and hepatocellular

function. Approximately 50% of the injected dose is taken up by the liver, while the other 50% is

excreted renally.[3]

Core Applications:
Quantitative Liver Function Assessment: Non-invasive evaluation of global and regional liver

function.[4][5][6]

Focal Liver Lesion Detection and Characterization: Differentiating hepatocellular lesions

(e.g., hepatocellular carcinoma (HCC), focal nodular hyperplasia (FNH)) from non-
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hepatocellular lesions (e.g., metastases).[7][8][9]

Assessment of Chronic Liver Disease: Monitoring the progression of liver fibrosis and

cirrhosis.[10][11][12]

Biliary System Evaluation: Functional assessment of bile ducts and detection of bile leaks.[2]

[3]

Signaling Pathway of Gadoxetate Disodium in
Hepatocytes
The uptake and excretion of Gadoxetate Disodium by hepatocytes is a multi-step process

mediated by specific transmembrane transporters. This pathway is crucial for the functional

information obtained during the hepatobiliary phase.
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Caption: Cellular transport of Gadoxetate Disodium in hepatocytes.

Experimental Protocols
Standard Protocol for Gadoxetate Disodium Enhanced
Liver MRI
This protocol is designed for the comprehensive evaluation of focal liver lesions and overall

liver morphology.
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Patient Preparation: No specific preparation is typically required. However, fasting for 4-6

hours prior to the scan can reduce bowel motion and improve image quality.

Contrast Agent Administration:

Dosage: 0.025 mmol/kg of body weight.[3][7]

Injection Rate: 1-2 mL/s as an intravenous bolus injection, followed by a saline flush.[13]

[14][15]

MRI Sequences: A comprehensive liver MRI protocol includes pre-contrast sequences

followed by dynamic and hepatobiliary phase imaging after contrast administration.[16][17]

Sequence Purpose

T2-weighted (e.g., HASTE, TSE with fat

saturation)

Anatomic overview and characterization of

lesion T2 signal.

T1-weighted in-and-out-of-phase
Detection of intracellular lipid and iron

deposition.

Diffusion-Weighted Imaging (DWI) Assessment of tissue cellularity.

Pre-contrast T1-weighted 3D GRE with fat

suppression

Baseline for comparison with post-contrast

images.

Post-Contrast Imaging Phases:
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Phase Timing Post-Injection Purpose

Arterial Phase 15-30 seconds

Assessment of arterial

enhancement of

hypervascular lesions.

Portal Venous Phase 60-70 seconds

Evaluation of portal vein

patency and enhancement of

hypovascular lesions.

Transitional Phase 2-5 minutes
Observing washout

characteristics of lesions.

Hepatobiliary Phase (HBP) 10-20 minutes

Assessment of hepatocellular

uptake. Can be extended up

to 120 minutes in patients with

impaired liver function.[3][7]

[13]

Protocol for Quantitative Liver Function Assessment
This protocol focuses on acquiring data for the calculation of functional indices.

Image Acquisition:

Perform a standardized Gadoxetate Disodium enhanced MRI as described above.

It is critical to maintain consistent imaging parameters (TR, TE, flip angle) for pre- and

post-contrast T1-weighted 3D GRE sequences to ensure accurate signal intensity

measurements.[4]

Data Analysis for Hepatocellular Uptake Index (HUI):

Objective: To quantify the global and segmental liver function, which correlates with the

indocyanine green (ICG) plasma disappearance rate.[4][5][6][18]

Methodology:
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1. On the 20-minute hepatobiliary phase T1-weighted 3D GRE images with fat

suppression, measure the mean signal intensity of the entire liver (L20) and the spleen

(S20) using region of interest (ROI) analysis.[4][18]

2. Calculate the total liver volume (VL) from the same image series.

3. The HUI is calculated using the following formula: HUI = VL * [(L20 / S20) - 1].[4][18]

For assessment of the future liver remnant (FLR), the HUI of the remnant liver (rHUI) can

be calculated and is a predictor of post-hepatectomy liver failure.[19][20]

Quantitative Data Summary
The following tables summarize key quantitative parameters derived from Gadoxetate
Disodium enhanced MRI.

Table 1: Pharmacokinetic and Physicochemical Properties

Property Value Reference

Recommended Dosage 0.025 mmol/kg [3][7]

Concentration 0.25 mmol/mL [3]

T1 Relaxivity (1.5 T) 6.5 - 7.3 L mmol-1s-1 [3][8]

Hepatocellular Uptake ~50% [3][9][21]

Renal Excretion ~50% [3][9]

Protein Binding <10% [22]

Table 2: Quantitative Functional Parameters
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Parameter Formula / Method Clinical Relevance Reference

Hepatocellular Uptake

Index (HUI)
VL * [(L20 / S20) - 1]

Correlates with ICG

clearance (R=0.87),

assesses global and

segmental liver

function.

[4][5][6][18]

Liver-Spleen Contrast

Ratio

(SIliver - SIspleen) /

SIspleen at HBP

Correlates with Child-

Pugh score and ICG

clearance.

[2]

Hepatic Extraction

Fraction

Deconvolution of liver

response function

Measures the

efficiency of

hepatocyte uptake.

[23]

Hepatocyte Uptake

Rate (ki)

Two-compartment

kinetic modeling

Quantifies the rate of

contrast uptake into

hepatocytes.

[12][23]

Hepatocyte Efflux

Rate (kef)

Two-compartment

kinetic modeling

Quantifies the rate of

contrast excretion into

bile.

[23]

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for a Gadoxetate Disodium enhanced

liver MRI study, from patient preparation to data analysis.
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Caption: Workflow for Gadoxetate Disodium enhanced liver MRI.
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Considerations and Limitations
Impaired Liver Function: In patients with severe liver dysfunction, the uptake of Gadoxetate
Disodium is reduced, leading to poor liver enhancement in the HBP. The time to peak

enhancement may also be delayed.[2][15]

Biliary Obstruction: Cholestasis can impair the excretion of the contrast agent, potentially

affecting HBP imaging.[19]

Arterial Phase Artifacts: Transient severe motion artifacts can sometimes occur during the

arterial phase, potentially limiting the assessment of hypervascular lesions.[24]

Cost: Liver-specific contrast agents are generally more expensive than conventional

extracellular agents.[16]

By providing both morphological and functional information in a single examination,

Gadoxetate Disodium enhanced MRI is a powerful tool in liver imaging for clinical practice

and drug development.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1674393#hepatobiliary-phase-imaging-techniques-
with-gadoxetate-disodium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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